4-amino-3-chloro-N-(3-dimethylamino-2,2-dimethyl-propyl)benzamide

• Molecular Formula: C14H22ClN3O
• Molecular Weight: 283.80 g/mol
• IUPAC Name: 4-amino-3-chloro-N-[3-(dimethylamino)-2,2-dimethylpropyl]benzamide
• InChI: InChI=1S/C14H22ClN3O/c1-14(2,9-18(3)4)8-17-13(19)10-5-6-12(16)11(15)7-10/h5-7H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key: OZELMVLCKUTIQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC(=C(C=C1)N)Cl)CN(C)C

Description

4-amino-3-chloro-N-(3-dimethylamino-2,2-dimethyl-propyl)benzamide is a useful research compound. Its molecular formula is C14H22ClN3O and its molecular weight is 283.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-chloro-N-(3-dimethylamino-2,2-dimethyl-propyl)-4-nitro-benzamide (2.29 g, 7.67 mmol), iron powder (2.45 g, 43.79 mmol) and ammonium chloride (781 mg, 14.60 mmol) were heated in ethanol (50 mL) and water (18 mL) at reflux for one hour. A few drops of acetic acid were added and heating continued for a further hour. The reaction mixture was cooled, filtered and the filtrate concentrated. This residue was partitioned between saturated NaHCO3 (aq.) and DCM. The organic phase was washed with brine, dried with MgSO4 and concentrated. Column chromatography gave the title compound as an orange crystalline solid. (850 mg, 39%)